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Compound of Interest

Compound Name: (S)-3-Hydroxyphenylglycine

Cat. No.: B1662545

Technical Guide: (S)-3-Hydroxyphenylglycine

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides an in-depth overview of (S)-3-Hydroxyphenylglycine, a key
pharmacological tool in neuroscience research. The document covers its core chemical
properties, its mechanism of action as a selective group | metabotropic glutamate receptor
agonist, and detailed experimental protocols for its application in in vitro models.

Core Compound Data

(S)-3-Hydroxyphenylglycine is a non-proteinogenic amino acid analog of glutamate. Its
selective agonist activity at group | metabotropic glutamate receptors (mGIuRs) makes it an
invaluable tool for studying the physiological and pathological roles of these receptors in the
central nervous system.
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Property Value Citations
CAS Number 71301-82-1 [1][2][3]
Molecular Weight 167.16 g/mol [1112]14]
Molecular Formula CsHoNOs3 [1112][3]

(S)-3H-PG, (2S)-2-amino-2-(3-
Synonyms . [1][2]
hydroxyphenyl)acetic acid

Purity >99% (commercially available)  [2]

Storage Temperature -20°C [3]

Mechanism of Action: Group | mGIluR Signaling

(S)-3-Hydroxyphenylglycine selectively activates group | metabotropic glutamate receptors,
which consist of two subtypes: mGluR1 and mGIuR5. These receptors are G-protein coupled
receptors (GPCRS) linked to the Gg/11 family of G-proteins.

Upon agonist binding, the activated Gg/11 protein stimulates phospholipase C (PLC). PLC then
hydrolyzes phosphatidylinositol 4,5-bisphosphate (PIP2) into two second messengers: inositol
triphosphate (IP3) and diacylglycerol (DAG). IP3 diffuses through the cytoplasm and binds to
IP3 receptors on the endoplasmic reticulum, leading to the release of intracellular calcium
(Ca2+). The elevation of intracellular Ca2+ and the presence of DAG cooperatively activate
Protein Kinase C (PKC), which in turn phosphorylates a multitude of downstream targets,
modulating synaptic plasticity and neuronal excitability.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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[https://www.benchchem.com/product/b1662545#s-3-hydroxyphenylglycine-cas-number-
and-molecular-weight]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Our mission is to be the trusted global source of
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scientists and researchers to drive progress in science
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